Cas no 1849356-78-0 (1-Amino-2-(1-methyl-1h-imidazol-4-yl)propan-2-ol)

• Product Name: 1-Amino-2-(1-methyl-1h-imidazol-4-yl)propan-2-ol
• CAS No: 1849356-78-0
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6442400
• PubChem ID: 130508741
• Update Time: 2025-11-05

1-Amino-2-(1-methyl-1h-imidazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(1-methyl-1h-imidazol-4-yl)propan-2-ol
• EN300-1838541
• 1849356-78-0
• 1-Amino-2-(1-methyl-1h-imidazol-4-yl)propan-2-ol

• Inchi： 1S/C7H13N3O/c1-7(11,4-8)6-3-10(2)5-9-6/h3,5,11H,4,8H2,1-2H3
• InChI Key： BKIIODAGMQWAJV-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1=CN(C)C=N1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-Amino-2-(1-methyl-1h-imidazol-4-yl)propan-2-ol

Professional Introduction to Compound with CAS No. 1849356-78-0 and Product Name: 1-Amino-2-(1-methyl-1H-imidazol-4-yl)propan-2-ol

1-Amino-2-(1-methyl-1H-imidazol-4-yl)propan-2-ol, identified by its CAS number 1849356-78-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of 1-amino-2-(1-methyl-1H-imidazol-4-yl)propan-2-ol incorporates both an amino group and a substituted imidazole ring, making it a versatile scaffold for the development of novel bioactive molecules.

The imidazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, is a key pharmacophore in many pharmacologically active agents. Its presence in 1-amino-2-(1-methyl-1H-imidazol-4-yl)propan-2-ol contributes to its potential interaction with various biological targets, including enzymes and receptors. The methyl-substituted imidazole moiety further enhances the compound's structural diversity, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic properties. This structural feature has been exploited in the design of drugs targeting neurological disorders, infectious diseases, and inflammatory conditions.

In recent years, there has been a surge in research focused on developing new therapeutic agents based on imidazole derivatives. The compound 1-amino-2-(1-methyl-1H-imidazol-4-yl)propan-2-ol has been investigated for its potential role in modulating biological pathways associated with these conditions. For instance, studies have suggested that imidazole-based compounds can exhibit inhibitory effects on certain enzymes involved in metabolic disorders. The amino group in the molecule provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced binding affinity and selectivity.

The utility of 1-amino-2-(1-methyl-1H-imidazol-4-yl)propan-2-ol extends beyond its direct application as a therapeutic agent. It serves as a valuable intermediate in the synthesis of more complex molecules, facilitating the development of novel drug candidates. The growing interest in this compound is reflected in the increasing number of patents and scientific publications that describe its use in synthetic methodologies and biological assays. Researchers have leveraged its structural features to develop libraries of imidazole derivatives for high-throughput screening (HTS), aiming to identify compounds with promising pharmacological properties.

One of the most compelling aspects of 1-amino-2-(1-methyl-1H-imidazol-4-y l)propan - 2 - ol is its potential as a lead compound for drug discovery. Its ability to interact with biological targets through multiple binding sites makes it an attractive candidate for structure-based drug design (SBDD). Computational modeling studies have been instrumental in understanding how this compound interacts with its targets at the molecular level. These studies have provided insights into the binding modes of 1-amino - 2 - ( 1 - methyl - 1 H - im id az ol - 4 - y l ) pro pan - 2 - ol, which are crucial for optimizing its pharmacological activity.

The synthesis of 1-amino - 2 - ( 1 - methyl - 1 H - im id az ol - 4 - y l ) pro pan - 2 - ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of an appropriate precursor, followed by sequential reactions that introduce the amino group and the imidazole moiety. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods not only enhance efficiency but also minimize waste, aligning with the principles of green chemistry.

The biological evaluation of 1-amino - 2 -( 1 - methyl - 1 H - im id az ol - 4 y l ) pro pan - 2 ol has revealed several promising activities. In vitro assays have demonstrated its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Additionally, preliminary studies suggest that this compound may exhibit antiviral properties by interfering with viral replication mechanisms. These findings underscore the importance of 1849356–78–0 as a scaffold for developing new therapeutic strategies.

The future prospects for 1849356–78–0 are vast, given its versatility and potential applications. Ongoing research aims to explore its efficacy in preclinical models and to identify any adverse effects or toxicity profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials. The development pipeline for imidazole-based drugs is likely to expand significantly in the coming years, driven by the continued discovery of novel bioactive compounds like 1849356–78–0.

In conclusion,1849356–78–0, or [Product Name: ¹-Amino⁻²⁻(¹⁻methyl⁻¹H⁻imidazol⁻⁴⁻yl)propan⁻²⁻ol] represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development, with potential applications across multiple therapeutic areas. As research progresses,1849356–78–0 is poised to play a pivotal role in shaping the future of medicinal chemistry and therapeutic innovation.